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Compound of Interest

Compound Name: 2-Fluoro-5-nitropyridine

Cat. No.: B1295090 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and

emergency protocols for 2-Fluoro-5-nitropyridine, based on publicly available Material Safety

Data Sheets (MSDS). The information is intended to support laboratory safety and procedural

development for professionals working with this compound.

Chemical Identification
2-Fluoro-5-nitropyridine is a chemical intermediate commonly used in organic synthesis.[1]

Accurate identification is crucial for ensuring proper handling and safety measures are

followed.

Identifier Value

Chemical Name 2-Fluoro-5-nitropyridine

CAS Number 456-24-6[1][2][3][4][5]

Molecular Formula C₅H₃FN₂O₂[3][4][5]

Molecular Weight 142.09 g/mol [3][4][5]

Synonyms 2-Fluoro-5-nitropyridine[4]
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2-Fluoro-5-
nitropyridine. This data is essential for designing experiments and for safe storage.

Property Value

Physical State Liquid[2][3]

Appearance
Colorless to Light Yellow / Pale Yellow Liquid[2]

[3][6]

Melting Point 17 - 21 °C / 62.6 - 69.8 °F[2]

Boiling Point 86 - 87 °C @ 7 mmHg[1][2][6][7]

Density 1.41 - 1.42 g/mL[3][6]

Refractive Index 1.525 - 1.53[3][6]

Solubility Slightly soluble in water[1][6]

Purity Min. 98.0% (GC)[3]

Flash Point No information available[2]

Autoignition Temperature No information available[2]

Hazard Identification and GHS Classification
2-Fluoro-5-nitropyridine is classified as a hazardous chemical under the OSHA Hazard

Communication Standard (29 CFR 1910.1200).[2] Adherence to GHS guidelines is mandatory

for handling this substance.
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Hazard Class Category Hazard Statement

Acute Oral Toxicity Category 4
H302: Harmful if swallowed[2]

[6]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[4][6]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[2][4][6]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][4][6]

Signal Word Warning[2]

Experimental Protocols & Methodologies
Detailed experimental protocols for the derivation of toxicological and ecological data

presented in the source MSDS are not fully disclosed in the available documentation. The

toxicological properties have not been fully investigated.[2] One available protocol details a

method for the synthesis of 5-nitro-2-fluoropyridine, involving the reaction of 5-nitro-2-

chloropyridine with anhydrous potassium fluoride in sulfalone and benzene, followed by

heating, water addition, steam distillation, and extraction.[1] However, methodologies for

determining properties like LD50 or ecological impact are not provided.

Safe Handling and Emergency Response Workflows
The following diagrams outline the recommended workflows for safely handling 2-Fluoro-5-
nitropyridine and for responding to emergency situations. These visual guides are designed to

be easily understood and implemented in a laboratory setting.
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Receive & Log Chemical

Don Personal Protective Equipment (PPE)
- Safety Goggles (EN166)

- Nitrile Gloves
- Lab Coat

Chemical Handling
- Use in a well-ventilated area or fume hood.
- Avoid contact with skin, eyes, and clothing.

- Avoid inhalation of vapor.

Storage Requirements
- Keep container tightly closed.

- Store in a cool, dry, well-ventilated place.
- Store locked up, away from moisture and oxidizing agents.

Post-Use

Waste Disposal
- Dispose of contents/container to an

approved hazardous waste disposal plant.

End of WorkflowFor Next Use

Decontaminate & Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Fluoro-5-nitropyridine.
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

1. Remove to fresh air.
2. Give artificial respiration if not breathing.
3. Get medical attention if symptoms occur.

1. Wash off immediately with plenty of water
for at least 15 minutes.

2. Remove contaminated clothing.
3. Get medical advice if irritation persists.

1. Rinse cautiously with water for several minutes.
2. Remove contact lenses, if present and easy to do.

3. Continue rinsing for at least 15 minutes.
4. Get medical attention.

1. Rinse mouth.
2. Call a POISON CENTER or doctor immediately.

Click to download full resolution via product page

Caption: First-aid procedures for exposure to 2-Fluoro-5-nitropyridine.

Toxicological and Ecological Information
The toxicological profile of 2-Fluoro-5-nitropyridine is not fully characterized.[2] However,

existing data points to specific hazards that require stringent safety measures.
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Effect Information

Acute Effects
Harmful if swallowed. Causes skin, eye, and

respiratory irritation.[2][4][6]

STOT - Single Exposure May cause respiratory system irritation.[2][4]

STOT - Repeated Exposure No information available.[2]

Carcinogenicity No information available.[8]

Reproductive/Developmental Effects No information available.[2]

Ecotoxicity
Do not empty into drains. No specific data

available.[2]

Persistence and Degradability No information available.[2]

Bioaccumulation No information available.[2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure.

Protection Type Specification

Eye/Face Protection

Wear chemical safety goggles or glasses

conforming to OSHA 29 CFR 1910.133 or

European Standard EN166.[2]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[2][9]

Respiratory Protection

Not required under normal use with adequate

ventilation. If irritation occurs or exposure limits

are exceeded, use a NIOSH/MSHA or EN 149

approved respirator.[2][8]

Facility Requirements
Eyewash stations and safety showers must be

in close proximity to the workstation.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH6421006&productDescription=2-FLRO-5-NITROPYRIDINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-nitropyridine
https://www.fishersci.com/shop/products/2-fluoro-5-nitropyridine-98-thermo-scientific/AAH6421006
https://www.fishersci.com/store/msds?partNumber=AAH6421006&productDescription=2-FLRO-5-NITROPYRIDINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-nitropyridine
https://www.fishersci.com/store/msds?partNumber=AAH6421006&productDescription=2-FLRO-5-NITROPYRIDINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC452450010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6421006&productDescription=2-FLRO-5-NITROPYRIDINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6421006&productDescription=2-FLRO-5-NITROPYRIDINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6421006&productDescription=2-FLRO-5-NITROPYRIDINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6421006&productDescription=2-FLRO-5-NITROPYRIDINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6421006&productDescription=2-FLRO-5-NITROPYRIDINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6421006&productDescription=2-FLRO-5-NITROPYRIDINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1579879111_2-FLUOROPYRIDINE-CASNO-372-48-5-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6421006&productDescription=2-FLRO-5-NITROPYRIDINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC452450010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC452450010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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